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Compound of Interest

Compound Name: CC-401 hydrochloride

Cat. No.: B2653734 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
This document provides detailed protocols for the preparation, storage, and handling of stock

solutions of CC-401 hydrochloride, a potent and selective c-Jun N-terminal kinase (JNK)

inhibitor. The provided methodologies and data are intended to ensure consistent and reliable

experimental results in both in vitro and in vivo research settings.

Introduction
CC-401 hydrochloride is a small molecule inhibitor that targets all three isoforms of the c-Jun

N-terminal kinase (JNK) with high potency, exhibiting Ki values in the range of 25 to 50 nM.[1]

[2][3][4] By competitively binding to the ATP-binding site of active, phosphorylated JNK, CC-401

effectively inhibits the phosphorylation of its downstream target, c-Jun, a key transcription

factor involved in cellular responses to stress, inflammation, and apoptosis.[1][3] Its high

selectivity, with over 40-fold greater affinity for JNK compared to other related kinases such as

p38, ERK, and IKK2, makes it a valuable tool for dissecting the role of the JNK signaling

pathway in various biological processes and disease models.[1][5]
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Property Value Reference

Molecular Formula C₂₂H₂₅ClN₆O [1]

Molecular Weight 424.93 g/mol [1]

CAS Number 1438391-30-0 [1][6]

Solubility Data
The solubility of CC-401 hydrochloride varies significantly depending on the solvent. The

following tables summarize the solubility for in vitro and in vivo applications.

Table 1: In Vitro Solubility

Solvent
Concentration
(mg/mL)

Molar
Concentration
(mM)

Notes

DMSO 100 mg/mL 235.33 mM

Ultrasonic treatment

may be required to

fully dissolve.[1]

Water 12.5 mg/mL 29.42 mM

Ultrasonic treatment

may be required to

fully dissolve.[1]

Water

(dihydrochloride)
46.14 mg/mL 100 mM

Data for CC-401

dihydrochloride.[5]

DMSO

(dihydrochloride)
46.14 mg/mL 100 mM

Data for CC-401

dihydrochloride.[5]

Table 2: In Vivo Formulation Solubility
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Solvent System Concentration Notes

PBS 14.29 mg/mL (33.63 mM)

Requires sonication, warming,

and heating to 60°C for

complete dissolution.[1]

10% DMSO, 40% PEG300,

5% Tween-80, 45% saline
≥ 2.5 mg/mL (5.88 mM) Results in a clear solution.[1]

10% DMSO, 90% (20% SBE-

β-CD in saline)
≥ 2.5 mg/mL (5.88 mM) Results in a clear solution.[1]

10% DMSO, 90% corn oil ≥ 2.5 mg/mL (5.88 mM) Results in a clear solution.[1]

Physiological saline (0.9%

NaCl)
85.0 mg/mL (200.03 mM)

Mix evenly to create a clear

solution. Use immediately for

best results.[7]

Experimental Protocols
Preparation of a 10 mM Stock Solution in DMSO (In
Vitro)
Materials:

CC-401 hydrochloride powder

Anhydrous dimethyl sulfoxide (DMSO)

Sterile microcentrifuge tubes or vials

Calibrated micropipettes

Vortex mixer

Ultrasonic water bath (optional)

Protocol:
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Calculate the required mass: To prepare 1 mL of a 10 mM stock solution, calculate the mass

of CC-401 hydrochloride needed using its molecular weight (424.93 g/mol ).

Mass (mg) = 10 mmol/L * 1 mL * (1 L / 1000 mL) * 424.93 g/mol * (1000 mg / 1 g) = 4.2493

mg

Weigh the compound: Carefully weigh out approximately 4.25 mg of CC-401 hydrochloride
powder and place it into a sterile microcentrifuge tube.

Add solvent: Add 1 mL of anhydrous DMSO to the tube.

Dissolve the compound: Close the tube tightly and vortex thoroughly until the powder is

completely dissolved. If necessary, use an ultrasonic water bath to aid dissolution.[1]

Storage: Aliquot the stock solution into smaller volumes to avoid repeated freeze-thaw cycles

and store as recommended in Section 5.

Preparation of a Dosing Solution for In Vivo Studies
(Example using PBS)
Materials:

CC-401 hydrochloride powder

Phosphate-buffered saline (PBS), sterile

Sterile conical tubes or vials

Calibrated micropipettes

Magnetic stirrer and stir bar or vortex mixer

Water bath or heating block

Ultrasonic water bath

Protocol:
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Determine the final concentration: Based on the experimental design (e.g., 200 mg/kg/b.i.d.

by oral gavage in rats), calculate the required concentration of the dosing solution.[1]

Weigh the compound: Weigh the calculated amount of CC-401 hydrochloride and place it in

a sterile conical tube.

Add solvent: Add the required volume of sterile PBS to the tube.

Dissolve the compound:

Place a sterile stir bar in the tube and stir on a magnetic stirrer.

Warm the solution to 60°C while stirring.[1]

Use an ultrasonic water bath to facilitate complete dissolution.[1]

Cool and verify: Allow the solution to cool to room temperature. Visually inspect to ensure the

solution is clear and free of precipitates.

Use immediately: It is recommended to use freshly prepared aqueous solutions.

Storage and Stability
Proper storage is crucial to maintain the biological activity of CC-401 hydrochloride.

Form
Storage
Temperature

Duration Notes

Solid Powder 4°C

Store in a sealed

container, away from

moisture.[1]

In Solvent (e.g.,

DMSO)
-80°C 6 months

Store in a sealed

container, away from

moisture.[1]

In Solvent (e.g.,

DMSO)
-20°C 1 month

Store in a sealed

container, away from

moisture.[1]
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For long-term storage, it is recommended to store the compound at -20°C.[6]

Safety Precautions
Handle CC-401 hydrochloride in accordance with standard laboratory safety procedures.

Wear appropriate personal protective equipment (PPE), including gloves, a lab coat, and eye

protection.[8]

Avoid inhalation of dust by handling the powder in a well-ventilated area or a chemical fume

hood.[6]

Avoid contact with skin and eyes.[8] In case of contact, wash the affected area thoroughly

with water.

Wash hands thoroughly after handling.[8]

For detailed safety information, refer to the Safety Data Sheet (SDS).[8][9][10]

Signaling Pathway and Experimental Workflow
CC-401 Mechanism of Action
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Caption: Mechanism of CC-401 as a competitive JNK inhibitor.
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Experimental Workflow for Stock Solution Preparation

Start

1. Calculate Required Mass
of CC-401 HCl

2. Weigh CC-401 HCl Powder
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(Vortex, Sonicate, Heat as needed)

5. Visually Inspect for
Complete Dissolution

Precipitate
Present
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Temperature (-20°C or -80°C)

End
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 10 Tech Support

https://www.benchchem.com/product/b2653734?utm_src=pdf-custom-synthesis
https://file.medchemexpress.com/batch_PDF/HY-13022/CC-401-hydrochloride-DataSheet-MedChemExpress.pdf
https://www.selleckchem.com/datasheet/cc-401-E705000-DataSheet.html
http://www.invivochem.com/cc-401-hcl.html
http://www.invivochem.com/cc-401-hcl.html
https://www.biorbyt.com/cc-401-hydrochloride-orb1226278.html
https://www.tocris.com/products/cc-401-dihydrochloride_6258
https://www.biocrick.com/download/document/BCC1458/MSDS.pdf
https://www.selleck.co.jp/datasheet/cc-401-hydrochloride-S673001-DataSheet.html
https://images.thdstatic.com/catalog/pdfImages/55/556e544a-50a7-47df-b5ec-b04153f47050.pdf
https://www.sigmaaldrich.com/US/en/sds/sial/63011
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAL18475~~PDF~~MTR~~CGV4~~EN~~2025-10-24%2021:13:59~~Dimethylaminoacetyl%20chloride%20hydrochloride~~
https://www.benchchem.com/product/b2653734#preparing-cc-401-hydrochloride-stock-solution
https://www.benchchem.com/product/b2653734#preparing-cc-401-hydrochloride-stock-solution
https://www.benchchem.com/product/b2653734#preparing-cc-401-hydrochloride-stock-solution
https://www.benchchem.com/product/b2653734#preparing-cc-401-hydrochloride-stock-solution
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2653734?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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